Cas no 823221-93-8 (5-Bromo-2-chloro-4-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine
• CAS No: 823221-93-8
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD11100520
• CID: 706613
• PubChem ID: 37859478
• Update Time: 2025-06-13

5-Bromo-2-chloro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine
• C6H2BrClF3N
• Pyridine, 5-bromo-2-chloro-4-(trifluoromethyl)-
• QC-7728
• 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine (ACI)

• MDL： MFCD11100520
• Inchi： 1S/C6H2BrClF3N/c7-4-2-12-5(8)1-3(4)6(9,10)11/h1-2H
• InChI Key： SYBSBIJPNQAETE-UHFFFAOYSA-N
• SMILES： FC(C1C(Br)=CN=C(Cl)C=1)(F)F

Computed Properties

• Exact Mass: 258.90100

Experimental Properties

• Boiling Point: 212.7℃ at 760 mmHg
• PSA: 12.89000
• LogP: 3.51630

5-Bromo-2-chloro-4-(trifluoromethyl)pyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine (CAS No. 823221-93-8)

5-Bromo-2-chloro-4-(trifluoromethyl)pyridine (CAS No. 823221-93-8) is a highly versatile halogenated pyridine derivative widely used in pharmaceutical, agrochemical, and material science research. This compound, characterized by its unique bromo, chloro, and trifluoromethyl functional groups, has garnered significant attention due to its role as a key intermediate in synthesizing advanced molecules. Researchers and industry professionals frequently search for terms like "5-Bromo-2-chloro-4-(trifluoromethyl)pyridine synthesis", "CAS 823221-93-8 applications", and "halogenated pyridine derivatives", reflecting its growing relevance in modern chemistry.

The structural features of 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine make it particularly valuable in drug discovery and development. Its trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in bioactive compounds. Recent trends in medicinal chemistry highlight the demand for fluorinated building blocks, with this compound often appearing in patents and publications related to kinase inhibitors and antiviral agents. Searches for "pyridine derivatives in drug design" and "CF3-containing heterocycles" underscore its importance in addressing challenges like drug resistance and bioavailability.

In agrochemical applications, 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine serves as a precursor for novel pesticides and herbicides. The agriculture sector's focus on sustainable crop protection has driven interest in halogenated pyridines, as evidenced by queries such as "halopyridine herbicides" and "eco-friendly agrochemical intermediates". Its ability to modify biological activity through selective functionalization aligns with the industry's shift toward precision farming and reduced environmental impact.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of cross-coupling reactions and nucleophilic aromatic substitutions. Laboratories frequently investigate "palladium-catalyzed bromopyridine reactions" and "chloro-trifluoromethyl pyridine modifications", reflecting its utility in constructing complex architectures. The rise of flow chemistry and continuous manufacturing has further amplified its role, with optimized protocols for CAS 823221-93-8 appearing in green chemistry forums.

Material scientists leverage 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine to develop advanced polymers and electronic materials. Its electron-withdrawing groups contribute to tuning charge transport properties, making it relevant for organic semiconductors and OLED materials. Searches for "fluorinated pyridines in materials science" correlate with innovations in flexible electronics and energy storage solutions.

Quality control and analytical methods for this compound are critical discussion points. HPLC and GC-MS protocols for halogenated pyridine analysis are frequently queried, alongside "CAS 823221-93-8 purity standards". The compound's stability under various storage conditions (-20°C protected from light) is another practical consideration for end-users.

Emerging applications in bioconjugation and proteolysis-targeting chimeras (PROTACs) have expanded the demand for 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine. Its compatibility with click chemistry and bioorthogonal reactions positions it as a tool for next-generation biopharmaceuticals, as seen in searches for "pyridine linkers in ADC development".

Regulatory and safety profiles remain essential for industrial adoption. While not classified as hazardous under standard handling protocols, proper PPE guidelines (gloves, goggles) are recommended when working with this compound. Environmental fate studies related to halogenated organic compounds often reference its degradation pathways.

The global market for 5-Bromo-2-chloro-4-(trifluoromethyl)pyridine reflects regional specialization, with suppliers in North America, Europe, and Asia offering varying grades (≥97% to ≥99.5% purity). Procurement trends show increased interest in "small-scale custom synthesis" and "bulk pyridine derivatives", catering to diverse R&D needs.

Future research directions may explore its use in metal-organic frameworks (MOFs) and catalysis, particularly in asymmetric transformations. The compound's structural adaptability ensures its continued relevance as synthetic methodologies evolve toward atom economy and waste minimization principles.